Cas no 898641-07-1 (1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole)

• Product Name: 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole
• CAS No: 898641-07-1
• MF: C₁₁H₁₁IN₂O₃S
• MW: 378.186113595963
• CID: 6614231
• PubChem ID: 20105683
• Update Time: 2025-06-29

1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole
• 898641-07-1
• 1-[(4-iodo-3-methoxyphenyl)sulfonyl]-4-methyl-1H-imidazole
• AP-263/43503583
• F3237-0694
• 1-(4-iodo-3-methoxyphenyl)sulfonyl-4-methylimidazole
• AKOS003673570
• 1-((4-iodo-3-methoxyphenyl)sulfonyl)-4-methyl-1H-imidazole
• starbld0001368
• Z1197866101
• VU0606908-1

• Inchi： 1S/C11H11IN2O3S/c1-8-6-14(7-13-8)18(15,16)9-3-4-10(12)11(5-9)17-2/h3-7H,1-2H3
• InChI Key： ISKJXLGZPINUJS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OC)S(N1C=NC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 377.95351g/mol
• Monoisotopic Mass: 377.95351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole

Introduction to 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole (CAS No. 898641-07-1) and Its Emerging Applications in Chemical Biology

1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole, identified by its CAS number 898641-07-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic sulfonamide derivative combines a benzene ring substituted with an iodine atom and a methoxy group, linked to an imidazole core, which endows it with distinct reactivity and potential applications in medicinal chemistry and drug discovery.

The compound’s structure, featuring a 4-iodo-3-methoxybenzenesulfonyl moiety, makes it a versatile intermediate in synthetic chemistry. The presence of the iodine atom at the para position relative to the sulfonyl group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. Meanwhile, the 4-methyl-1H-imidazole component contributes to its stability and solubility characteristics, facilitating its use in various biochemical assays.

Recent advancements in the field of chemical biology have highlighted the importance of sulfonamide derivatives as pharmacophores. The sulfonyl group in 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole is known to interact strongly with biological targets, including enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. For instance, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

In the context of drug development, this compound has shown promise as a precursor for generating novel imidazole-based sulfonamides. The imidazole ring is a common motif in bioactive molecules, frequently found in drugs targeting neurological disorders, infectious diseases, and cancer. By incorporating the 4-iodo-3-methoxybenzenesulfonyl substituent into an imidazole framework, researchers can fine-tune the pharmacological profile of the resulting derivatives to enhance binding affinity and selectivity.

One of the most compelling aspects of 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole is its potential role in modulating protein-protein interactions. The sulfonamide group can act as a hinge binder, interacting with specific residues in target proteins to disrupt or stabilize biological pathways. This has led to its exploration in developing inhibitors for kinases and other enzymes implicated in diseases such as diabetes and cancer. Moreover, the iodine atom provides a handle for further functionalization via palladium-catalyzed reactions, enabling the synthesis of diverse analogues for structure-activity relationship (SAR) studies.

Recent studies have also demonstrated the utility of this compound in probing signaling pathways relevant to cancer metabolism. For example, imidazole derivatives have been shown to influence histone deacetylase (HDAC) activity, which is critical for epigenetic regulation. The combination of the sulfonyl and imidazole moieties may confer unique properties that allow precise modulation of HDAC enzymes, offering a potential therapeutic strategy against metastatic cancers.

The synthetic accessibility of 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole further enhances its appeal for medicinal chemists. Modern synthetic methodologies have streamlined the preparation of this compound, enabling rapid access to libraries of derivatives for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 1-(4-iodo-3-methoxybenzenesulfonyl)-4-methyl-1H-imidazole (CAS No. 898641-07-1) represents a promising scaffold for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features—combining a reactive sulfonyl group, an electron-deficient imidazole ring, and a versatile 4-iodo substituent—make it an invaluable building block for generating novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a pivotal role in advancing chemical biology and medicinal chemistry.